2-[(17S,18S,19S,20R)-17-acetyloxy-20-[(2S,3S,4S,5S,6R)-3-acetyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-carboxy-18,19,21-trihydroxy-16-methylhenicosyl]-6-hydroxybenzoic acid

• CAS RN: 160471-36-3
• Molecular Formula: C10H10N2O2
• Molecular Weight: 816.9 g/mol
• IUPAC Name: 2-[(17S,18S,19S,20R)-17-acetyloxy-20-[(2S,3S,4S,5S,6R)-3-acetyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-carboxy-18,19,21-trihydroxy-16-methylhenicosyl]-6-hydroxybenzoic acid
• InChI: InChI=1S/C40H64O17/c1-24(18-15-13-11-9-7-5-4-6-8-10-12-14-16-19-27-20-17-21-28(45)31(27)37(50)51)40(39(52)53,57-26(3)44)36(49)33(47)30(23-42)56-38-35(54-25(2)43)34(48)32(46)29(22-41)55-38/h17,20-21,24,29-30,32-36,38,41-42,45-49H,4-16,18-19,22-23H2,1-3H3,(H,50,51)(H,52,53)/t24?,29-,30-,32-,33-,34+,35+,36+,38+,40+/m1/s1
• InChI Key: BRQJNWFMGNHEQO-LYJPMCOASA-N
• Isomeric SMILES: CC(CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O)[C@]([C@H]([C@@H]([C@@H](CO)O[C@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)OC(=O)C)O)O)(C(=O)O)OC(=O)C
• SMILES: CC(CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O)C(C(C(C(CO)OC2C(C(C(C(O2)CO)O)O)OC(=O)C)O)O)(C(=O)O)OC(=O)C
• synonyms: caloporoside

Description

2-[(17S,18S,19S,20R)-17-acetyloxy-20-[(2S,3S,4S,5S,6R)-3-acetyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-carboxy-18,19,21-trihydroxy-16-methylhenicosyl]-6-hydroxybenzoic acid is a natural product found in Vitreoporus dichrous with data available.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Structural Analysis : One aspect of research on compounds like 2-[(17S,18S,19S,20R)-17-acetyloxy-20-... is the synthesis of complex molecular structures. Studies like those by Oshida, Ishii, & Nakayama (2004) focus on the oxidation processes of certain compounds, revealing insights into the structural properties of complex organic molecules (Oshida, Ishii, & Nakayama, 2004).

Solubility and Chemical Interactions

• Solubility Studies : Research on similar compounds, like the study by Zhang, Gong, Wang, & Qu (2012), explores the solubilities of various complex molecules in different solvent mixtures. This kind of research is crucial for understanding the physical and chemical properties of compounds in various environments (Zhang, Gong, Wang, & Qu, 2012).

Applications in Medicinal Chemistry

• Potential Medicinal Applications : The study of complex organic compounds often extends to their potential applications in medicinal chemistry. For example, Hayakawa et al. (2004) explored derivatives of similar molecular structures for their potential as anti-tumor agents. Such research underscores the importance of understanding the detailed chemistry of these compounds for therapeutic purposes (Hayakawa et al., 2004).